4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid

• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol
• IUPAC Name: 4-oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid
• InChI: InChI=1S/C18H19NO4/c20-17(9-10-18(21)22)19-15-7-4-8-16(13-15)23-12-11-14-5-2-1-3-6-14/h1-8,13H,9-12H2,(H,19,20)(H,21,22)
• InChI Key: QLWBYOJHBXXFCV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCOC2=CC=CC(=C2)NC(=O)CCC(=O)O

Description

4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid, also known as OPA, is a synthetic compound that has been widely used in scientific research. It belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and is structurally similar to other NSAIDs such as ibuprofen and aspirin. However, OPA has unique properties that make it an attractive compound for research purposes.

Scientific Research Applications

4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid has been extensively used in scientific research, particularly in the fields of biochemistry and pharmacology. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties in various animal models. 4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid has also been used to study the role of cyclooxygenase (COX) enzymes in inflammation and pain. Additionally, 4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid has been used in studies investigating the interaction between NSAIDs and other drugs, such as methotrexate and warfarin.

Mechanism of Action

4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid acts by inhibiting the activity of COX enzymes, which are involved in the production of prostaglandins. Prostaglandins are lipid mediators that play a key role in inflammation, pain, and fever. By inhibiting COX enzymes, 4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid reduces the production of prostaglandins, leading to its anti-inflammatory, analgesic, and antipyretic effects.
Biochemical and Physiological Effects
4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, leukotrienes, and other inflammatory mediators. 4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid has also been shown to inhibit the migration of leukocytes to sites of inflammation and to reduce the production of reactive oxygen species. In addition, 4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid has been shown to have effects on the cardiovascular system, including the inhibition of platelet aggregation and the reduction of blood pressure.

Advantages and Limitations for Lab Experiments

4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid has several advantages for use in lab experiments. It is a well-characterized compound with a known mechanism of action. It has also been extensively studied in animal models, making it a reliable tool for investigating the role of COX enzymes in inflammation and pain. However, 4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid has some limitations. It has a relatively short half-life in vivo, which can make it difficult to achieve sustained inhibition of COX enzymes. Additionally, 4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid has been shown to have some toxic effects, particularly on the gastrointestinal system.

Future Directions

There are several future directions for research involving 4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid. One area of interest is the development of new analogs of 4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid with improved pharmacological properties. Another area of interest is the investigation of the role of COX enzymes in other disease states, such as cancer and Alzheimer's disease. Additionally, there is interest in the development of new drug delivery systems for 4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid, such as nanoparticles and liposomes, which could improve its efficacy and reduce its toxicity.

Synthesis Methods

The synthesis of 4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid involves several steps, starting with the reaction of 2-phenylethanol with ethylene oxide to produce 2-(2-phenylethoxy)ethanol. This intermediate is then reacted with 3-chloroaniline to form 3-(2-phenylethoxy)aniline. The final step involves the reaction of 3-(2-phenylethoxy)aniline with ethyl 4-oxobutanoate in the presence of a base to produce 4-Oxo-4-[3-(2-phenylethoxy)anilino]butanoic acid. The overall yield of this synthesis method is around 40%.